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Application Notes
The Water Accounting Model 2-layers (WAM2layers) is a powerful open-source tool written in

Python used for tracking the atmospheric moisture transport.[1][2][3] It can determine the origin

of precipitation through backward tracking or the destination of evaporated moisture via forward

tracking.[1][3][4] This document provides detailed protocols for configuring and executing a

backward tracking experiment with WAM2layers, designed for researchers and scientists in

atmospheric science, hydrology, and related fields.

A backward tracking analysis with WAM2layers identifies the source regions of evaporation for

a given precipitation event or for the total precipitation in a specific area over a certain period.

[4] The model operates by solving a prognostic equation for tagged moisture in gridded

atmospheric datasets, such as reanalysis data or climate model output.[2] The core of the

model is driven by a configuration file in YAML format, which allows for reproducible and

transparent experimental setups.[4][5]

Experimental Protocols
Installation
To begin, a working Python environment is required. WAM2layers can be installed using pip,

and it is highly recommended to use a virtual environment to manage dependencies.[6]

Protocol for Installation:
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Prerequisites: Ensure you have a command-line interface and a Python environment with pip

installed. For Windows users, WSL or PowerShell can be used.[6] If Python is not installed, it

is recommended to install it via conda.[6]

Create a Virtual Environment (Recommended):

Install WAM2layers:

For visualization capabilities, install with the [viz] extra:

Data Preparation
A WAM2layers experiment requires meteorological data, typically from reanalysis datasets like

ERA5. The necessary data includes variables such as precipitation, evaporation, and moisture

fluxes at various vertical levels. [5] Protocol for Data Preparation:

Define a Case Study: Identify the region of interest (the "tagging region" where precipitation

occurs) and the time period for the analysis. [5]2. Acquire Meteorological Data: Download the

required atmospheric data for your chosen period and spatial domain. The WAM2layers

documentation provides guidance on the specific variables needed.

Data Preprocessing: The raw data needs to be preprocessed to a format that WAM2layers

can ingest. This involves ensuring the data is properly structured and all necessary variables

are present. The model includes preprocessing scripts to facilitate this step. [5]

Configuration
The experiment is controlled by a YAML configuration file. [4][5]This file specifies the tracking

direction, date range, data paths, and other parameters. An example configuration file can be

found on the WAM2layers GitHub repository. [5] Protocol for Configuration:

Create a Configuration File: Create a new file named config.yaml.

Specify General Settings:

log_level: Set the verbosity of the output messages (e.g., INFO, DEBUG).

preprocess_path: Path to the preprocessed input data.
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output_path: Directory where the output files will be saved.

Define the Tracking Period:

track_start_date: The beginning of the tracking period.

track_end_date: The end of the tracking period.

Set Tracking Direction:

direction: For a backward tracking experiment, set this to backward.

Specify the Tagging Region:

Define the geographical boundaries of the area where precipitation is being tracked from.

Configure Preprocessing and Tracking Settings:

Adjust parameters related to the model's numerical scheme and output frequency as

needed. [4]

Data Presentation
The following table summarizes the key parameters in the config.yaml file for a backward

tracking experiment.
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Parameter Type Description Example Value

log_level string Verbosity of logging INFO

preprocess_path string
Path to preprocessed

data

/path/to/preprocessed

_data

output_path string
Path to save output

files
/path/to/output

track_start_date string
Start date of tracking

(YYYY-MM-DD)
2023-01-01

track_end_date string
End date of tracking

(YYYY-MM-DD)
2023-01-31

direction string Tracking direction backward

tagging_region dictionary

Geographical

boundaries of the

source/sink region

{ "latitude_min": 30,

"latitude_max": 40,

"longitude_min": -10,

"longitude_max": 0 }

output_frequency integer
Frequency of writing

output in days
1

Mandatory Visualization
WAM2layers Backward Tracking Workflow
The following diagram illustrates the general workflow for setting up and running a WAM2layers

backward tracking experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Setup

2. Processing

3. Execution & Analysis
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Caption: A high-level overview of the WAM2layers backward tracking experimental workflow.
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Logic of Backward Moisture Tracking
This diagram illustrates the conceptual logic of the backward tracking process in WAM2layers.
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Caption: Conceptual flow of a WAM2layers backward tracking simulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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